Cas no 136565-73-6 (Anemarsaponin E)
Anemarsaponin E structure
Product Name:Anemarsaponin E
CAS No:136565-73-6
MF:C46H78O19
MW:935.100137233734
MDL:MFCD20527283
CID:820419
Update Time:2024-11-02
Anemarsaponin E Chemical and Physical Properties
Names and Identifiers
-
- (3β,5β,25S)-26-(β-D-Glucopyranosyloxy)-22-methoxyfurostan-3-yl 2- O-β-D-glucopyranosyl-β-D-galactopyranoside
- Anemarsaponin E
- Naphtho(1,2-c)furan-3(1H)-one,8-(2,5-dihydro-2-oxo-3-furanyl)-1-(3-furanyl)-6,7,8,9-tetrahydro-,(1R-cis)
- Tilifodiolide
- tilivalline
- Timosaponin B-I
- Timosaponin B I
- (3beta,5beta,25S)-26-(beta-D-glucopyranosyloxy)-22-methoxyfurostan-3-yl 2-O-beta-D-glucopyranosyl-beta-D-Galactopyranoside
- (2R,3R,4S,5S,6R)-2-[(2S)-4-[(4S,6R,7S,8R,9S,13S)-16-[(2R,3R,4S,5R,6R)-4,5-Dihydroxy-6-(hydroxymethyl
-
- MDL： MFCD20527283
- Inchi： 1S/C46H78O19/c1-20(19-59-41-38(56)35(53)32(50)28(16-47)61-41)8-13-46(58-5)21(2)31-27(65-46)15-26-24-7-6-22-14-23(9-11-44(22,3)25(24)10-12-45(26,31)4)60-43-40(37(55)34(52)30(18-49)63-43)64-42-39(57)36(54)33(51)29(17-48)62-42/h20-43,47-57H,6-19H2,1-5H3
- InChI Key： FDASUPFDHLZNSK-UHFFFAOYSA-N
- SMILES： COC1(C(C)C2C(CC3C2(C)CCC2C3CCC3C2(C)CCC(OC2C(OC4C(O)C(O)C(O)C(CO)O4)C(O)C(O)C(CO)O2)C3)O1)CCC(COC1C(O)C(O)C(O)C(CO)O1)C
Computed Properties
- Exact Mass: 934.51400
- Monoisotopic Mass: 934.51373025 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 11
- Hydrogen Bond Acceptor Count: 19
- Heavy Atom Count: 65
- Rotatable Bond Count: 14
- Complexity: 1580
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 22
- Undefined Atom Stereocenter Count : 5
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 296
- Molecular Weight: 935.1
Experimental Properties
- Color/Form: Powder
- Density: 1.42
- Melting Point: 170-180 ºC
- PSA: 296.37000
- LogP: -1.12510
Anemarsaponin E Security Information
- Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Anemarsaponin E Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-N0813-5mg |
Anemarsaponin E |
136565-73-6 | ≥99.0% | 5mg |
￥3500 | 2024-04-20 | |
| HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI | BZP0810-10mg |
Anemarsaponin E |
136565-73-6 | HPLC≥98% | 10mg |
￥1580元 | 2023-09-15 | |
| DC Chemicals | DC12113-100 mg |
Anemarsaponin E |
136565-73-6 | >98% | 100mg |
$850.0 | 2022-03-01 | |
| DC Chemicals | DC12113-250 mg |
Anemarsaponin E |
136565-73-6 | >98% | 250mg |
$1700.0 | 2022-03-01 | |
| DC Chemicals | DC12113-1 g |
Anemarsaponin E |
136565-73-6 | >98% | 1g |
$3400.0 | 2022-03-01 | |
| Chengdu Biopurify Phytochemicals Ltd | BP0167-5mg |
Timosaponin BI |
136565-73-6 | 98% | 5mg |
$150 | 2023-09-20 | |
| Chengdu Biopurify Phytochemicals Ltd | BP0167-20mg |
Timosaponin BI |
136565-73-6 | 98% | 20mg |
$420 | 2023-09-20 | |
| Chengdu Biopurify Phytochemicals Ltd | BP0167-10mg |
Timosaponin BI |
136565-73-6 | 98% | 10mg |
$260 | 2023-09-20 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN1152-1 mg |
Anemarsaponin E |
136565-73-6 | 1mg |
￥1540.00 | 2022-04-26 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | A41910-10mg |
(3β,5β,25S)-26-(β-D-Glucopyranosyloxy)-22-methoxyfurostan-3-yl 2- O-β-D-glucopyranosyl-β-D-galactopyranoside |
136565-73-6 | ,HPLC≥98% | 10mg |
¥2278.0 | 2023-09-09 |
Anemarsaponin E Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
136565-73-6 (Anemarsaponin E) Related Products
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- 113982-32-4(b-D-Glucopyranoside, (3b,5b,25S)-spirostan-3-yl O-6-deoxy-a-L-mannopyranosyl-(1®4)-O-[b-D-glucopyranosyl-(1®2)]-)
- 170678-02-1(b-D-Glucopyranoside, (3b,5a,22a,25S)-26-(b-D-glucopyranosyloxy)-22-hydroxyfurostan-3-yl2-O-(6-deoxy-a-L-mannopyranosyl)-(9CI))
- 128232-93-9(b-D-Glucopyranoside, (3b,5a,25R)-spirostan-3-yl O-b-D-galactopyranosyl-(1®2)-O-[O-b-D-xylopyranosyl-(1®2)-O-[b-D-xylopyranosyl-(1®3)]-b-D-glucopyranosyl-(1®3)]- (9CI))
- 128232-92-8(b-D-Glucopyranoside, (3b,5a,25R)-spirostan-3-yl O-b-D-xylopyranosyl-(1®3)-O-b-D-galactopyranosyl-(1®2)-O-[O-b-D-xylopyranosyl-(1®2)-O-[b-D-xylopyranosyl-(1®3)]-b-D-glucopyranosyl-(1®3)]- (9CI))
- 125265-72-7(b-D-Galactopyranoside, (3b,5a,25R)-spirostan-3-yl O-b-D-glucopyranosyl-(1®3)-O-[b-D-xylopyranosyl-(1®2)]-O-b-D-glucopyranosyl-(1®4)-)
- 163047-23-2(Anemarrhenasaponin III)
- 173356-79-1(b-D-Glucopyranoside, (3b,5b,25S)-spirostan-3-yl O-b-D-galactopyranosyl-(1(R)4)-O-[b-D-xylopyranosyl-(1(R)6)]-O-b-D-glucopyranosyl-(1(R)4)- (9CI))
- 149664-93-7(b-D-Galactopyranoside, (3b,5a,25R)-spirostan-3-yl O-6-deoxy-a-L-mannopyranosyl-(1®4)-O-b-D-glucopyranosyl-(1®2)-O-[b-D-glucopyranosyl-(1®3)]-O-b-D-glucopyranosyl-(1®4)- (9CI))
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